Cas no 2227798-81-2 (methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate
• CAS No: 2227798-81-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6036772
• PubChem ID: 165618199
• Update Time: 2025-10-28

methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate
• 2227798-81-2
• EN300-1817667

• Inchi： 1S/C10H13NO3/c1-7-3-8(6-11-5-7)9(12)4-10(13)14-2/h3,5-6,9,12H,4H2,1-2H3/t9-/m1/s1
• InChI Key： TXGDCKHPODJDST-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate

Methyl (3R)-3-Hydroxy-3-(5-Methylpyridin-3-yl)Propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate, identified by the CAS number 2227798-81-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and agrochemicals. The molecule's structure, which includes a pyridine ring, a hydroxyl group, and a methyl ester, contributes to its diverse chemical properties and reactivity.

The name methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate reflects its stereochemistry, with the (R) configuration at the chiral center. This stereochemistry is crucial for its biological activity, as it determines how the molecule interacts with target proteins or enzymes. Recent studies have highlighted the importance of chirality in drug design, emphasizing the need for precise control over stereochemistry during synthesis.

Research into this compound has been driven by its potential as a lead molecule in drug discovery. For instance, investigations into its bioavailability and metabolism have provided insights into its pharmacokinetic profile. These studies are essential for determining whether the compound can be developed into a viable therapeutic agent. Additionally, the compound's ability to act as a precursor in the synthesis of more complex molecules has been explored, further underscoring its versatility.

The synthesis of methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate involves multi-step processes that require careful optimization. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the desired (R) configuration. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been studied for its potential as a plant growth regulator or pest control agent. Its ability to influence plant hormone signaling pathways suggests it could play a role in enhancing crop yields or resistance to environmental stressors. In the pharmaceutical industry, its role as an intermediate in drug synthesis continues to be explored, particularly in the development of anti-inflammatory and neuroprotective agents.

Recent research has also focused on understanding the environmental impact of methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate. Studies have examined its biodegradability and toxicity to aquatic organisms, providing valuable data for risk assessment and regulatory compliance. These findings are critical for ensuring that any commercial applications of this compound are environmentally sustainable.

In conclusion, methyl (3R)-3-hydroxy-3-(5-methylpyridin-3-yl)propanoate is a compound with significant potential across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, position it as an important tool in modern chemistry and pharmacology. As advancements continue to be made in this field, the full extent of this compound's utility will likely become even more apparent.